Cas no 722444-62-4 (1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one)

• Product Name: 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one
• CAS No: 722444-62-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1116586
• PubChem ID: 20754722
• Update Time: 2025-10-31

1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1,3-dihydro-2H-isoindol-2-yl)-Ethanone
• 1-(5-amino-1,3-dihydroisoindol-2-yl)ethanone
• EN300-77024
• SCHEMBL14590717
• 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one
• 722444-62-4
• 1-(5-amino-1,3-dihydro-2H-isoindol-2-yl)ethan-1-one
• CS-0261086
• AKOS013423431
• 1-(5-aMino-1,3-dihydro-2H-isoindol-2-yl)ethanone

• Inchi： 1S/C10H12N2O/c1-7(13)12-5-8-2-3-10(11)4-9(8)6-12/h2-4H,5-6,11H2,1H3
• InChI Key： YIOYWZUOBVMFGA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC(=CC=2C1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one

Recent Advances in the Study of 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one (CAS: 722444-62-4)

The compound 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one (CAS: 722444-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isoindoline scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and small-molecule modulators of protein-protein interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one as a key intermediate in the synthesis of selective kinase inhibitors. The study highlighted its ability to serve as a versatile building block for the development of compounds targeting aberrant kinase signaling pathways, which are implicated in cancers and inflammatory diseases. The researchers employed a combination of computational modeling and experimental validation to optimize the compound's pharmacokinetic properties, resulting in derivatives with improved bioavailability and target affinity.

Another significant advancement was reported in a 2024 Nature Communications article, where the compound was investigated for its potential as a modulator of protein-protein interactions (PPIs). The study demonstrated that derivatives of 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one could disrupt critical PPIs involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The findings suggested that the compound's unique structural features enable it to bind to hydrophobic pockets on target proteins, thereby inhibiting pathogenic aggregation processes.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and scalable routes to produce 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one. A 2023 Organic Letters publication detailed a novel catalytic asymmetric synthesis method, which significantly improved the yield and enantiomeric purity of the compound. This advancement is expected to facilitate its broader application in drug discovery campaigns, where high-purity intermediates are often required.

Despite these promising developments, challenges remain in the clinical translation of 1-(5-amino-2,3-dihydro-1H-isoindol-2-yl)ethan-1-one-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile, potentially leading to the development of first-in-class drugs targeting unmet medical needs.